![molecular formula C20H18FN5O2 B4066045 2-(2-fluorobenzyl)-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]-1,3-benzoxazole-6-carboxamide](/img/structure/B4066045.png)
2-(2-fluorobenzyl)-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]-1,3-benzoxazole-6-carboxamide
Overview
Description
2-(2-fluorobenzyl)-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]-1,3-benzoxazole-6-carboxamide is a useful research compound. Its molecular formula is C20H18FN5O2 and its molecular weight is 379.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.14445300 g/mol and the complexity rating of the compound is 539. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Tetrel Bonding Interactions in Triazole Derivatives
Triazole derivatives exhibit π-hole tetrel bonding interactions, which have been studied for their potential in forming self-assembled structures. These interactions are crucial for understanding the molecular assembly and could be significant in the design of novel materials or drugs (Ahmed et al., 2020).
Antifungal Potential of Benzofuran-Triazole Hybrids
Benzofuran-1,2,3-triazole hybrids have been synthesized and evaluated for their antifungal activity against various fungi. These compounds represent a novel class of fungicidal agents, potentially useful in agricultural and pharmaceutical applications (Abedinifar et al., 2020).
Cannabimimetic Indazole and Indole Derivatives
Cannabimimetic compounds based on indazole and indole derivatives have been identified, highlighting the ongoing research into new psychoactive substances. These studies contribute to the understanding of the pharmacological properties of synthetic cannabinoids, relevant for forensic and medicinal research (Qian et al., 2015).
Synthesis and Evaluation of Triazole Derivatives as Antimicrobial Agents
Triazole derivatives have been synthesized and evaluated for their antimicrobial properties. Research in this area focuses on developing new antimicrobial agents to combat resistant bacterial and fungal strains (Jadhav et al., 2017).
Microwave-Assisted Synthesis of Fluorinated Compounds
Microwave-assisted synthesis techniques have been applied to create fluorinated compounds, including benzamide derivatives with potential antimicrobial properties. This research highlights the importance of innovative synthesis methods in accelerating drug discovery and development (Desai et al., 2013).
properties
IUPAC Name |
2-[(2-fluorophenyl)methyl]-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3-benzoxazole-6-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN5O2/c1-13(10-26-12-22-11-23-26)24-20(27)15-6-7-17-18(8-15)28-19(25-17)9-14-4-2-3-5-16(14)21/h2-8,11-13H,9-10H2,1H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBUIWZOWNCQZGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=NC=N1)NC(=O)C2=CC3=C(C=C2)N=C(O3)CC4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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